Cas no 857377-28-7 (4-(2-chloroethyl)-1-methylpiperidine)

• Product Name: 4-(2-chloroethyl)-1-methylpiperidine
• CAS No: 857377-28-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 6464362
• PubChem ID: 22568277
• Update Time: 2025-05-20

4-(2-chloroethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroethyl)-1-methylpiperidine
• Piperidine, 4-(2-chloroethyl)-1-methyl-

• Inchi： 1S/C8H16ClN/c1-10-6-3-8(2-5-9)4-7-10/h8H,2-7H2,1H3
• InChI Key： GEESGZXBPQEFBQ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CCCl)CC1

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 205.1±13.0 °C(Predicted)
• pka: 9.35±0.10(Predicted)

Additional information on 4-(2-chloroethyl)-1-methylpiperidine

Introduction to 4-(2-chloroethyl)-1-methylpiperidine (CAS No. 857377-28-7)

4-(2-chloroethyl)-1-methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 857377-28-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound’s molecular structure, featuring a methylpiperidine core substituted with a 2-chloroethyl group, imparts distinct reactivity and functional characteristics that make it a valuable intermediate in synthetic chemistry.

The 4-(2-chloroethyl)-1-methylpiperidine molecule exhibits a high degree of versatility, making it a promising candidate for various chemical modifications. Its piperidine ring, a six-membered aromatic heterocycle containing nitrogen, is known for its stability and ability to form hydrogen bonds, which are crucial for biological interactions. The presence of the 2-chloroethyl side chain introduces electrophilic centers, facilitating nucleophilic substitution reactions that are widely employed in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their favorable pharmacokinetic properties and potential as pharmacophores in drug design. 4-(2-chloroethyl)-1-methylpiperidine has been explored as a building block in the development of novel therapeutic agents. Its structural motif is found in several drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The compound’s ability to modulate biological pathways makes it an attractive scaffold for further medicinal chemistry investigations.

One of the most compelling aspects of 4-(2-chloroethyl)-1-methylpiperidine is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop intermediates for small-molecule drugs with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in creating compounds that interact with specific enzymes or receptors, offering insights into potential therapeutic applications. The compound’s compatibility with various synthetic methodologies allows chemists to tailor its structure for targeted biological effects.

Recent advancements in computational chemistry have further highlighted the significance of 4-(2-chloroethyl)-1-methylpiperidine. Molecular modeling studies have revealed its potential as a ligand in drug discovery efforts, providing a framework for designing molecules with optimized binding affinities. These computational approaches have accelerated the process of identifying lead compounds, reducing the time and resources required for experimental validation.

The compound’s applications extend beyond academic research into industrial settings. Pharmaceutical companies have utilized 4-(2-chloroethyl)-1-methylpiperidine in large-scale syntheses aimed at producing active pharmaceutical ingredients (APIs). Its stability under various reaction conditions makes it an ideal candidate for industrial processes, ensuring consistent quality and yield. Additionally, its environmental profile has been assessed, with efforts focused on developing greener synthetic routes that minimize waste and energy consumption.

As the field of medicinal chemistry continues to evolve, the demand for innovative intermediates like 4-(2-chloroethyl)-1-methylpiperidine remains high. Ongoing research is exploring new derivatives and analogs of this compound to uncover novel therapeutic possibilities. Collaborative efforts between academia and industry are driving these initiatives, fostering a culture of innovation and discovery.

The future prospects of 4-(2-chloroethyl)-1-methylpiperidine are promising, with potential applications emerging in areas such as targeted therapy and personalized medicine. Its role as a key intermediate underscores its importance in advancing pharmaceutical science. As new methodologies and technologies are developed, the compound will continue to play a pivotal role in shaping the next generation of medications.